Cas no 946291-30-1 (methyl 4-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate)

• Product Name: methyl 4-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate
• CAS No: 946291-30-1
• MF: C₁₉H₂₇N₃O₄
• MW: 361.435384988785
• CID: 6441916
• PubChem ID: 16886621
• Update Time: 2025-10-25

methyl 4-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate
• VU0629129-1
• methyl 4-[({[1-(propan-2-yl)piperidin-4-yl]methyl}carbamoyl)formamido]benzoate
• methyl 4-[[2-oxo-2-[(1-propan-2-ylpiperidin-4-yl)methylamino]acetyl]amino]benzoate
• methyl 4-(2-(((1-isopropylpiperidin-4-yl)methyl)amino)-2-oxoacetamido)benzoate
• 946291-30-1
• F5016-0136
• AKOS024489426

• Inchi： 1S/C19H27N3O4/c1-13(2)22-10-8-14(9-11-22)12-20-17(23)18(24)21-16-6-4-15(5-7-16)19(25)26-3/h4-7,13-14H,8-12H2,1-3H3,(H,20,23)(H,21,24)
• InChI Key： DOQJDQPSOXQWMR-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(C(=O)OC)=CC=1)=O)NCC1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 361.20015635g/mol
• Monoisotopic Mass: 361.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl 4-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate

Methyl 4-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate (CAS No. 946291-30-1): A Comprehensive Overview

Methyl 4-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate, identified by its CAS number 946291-30-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in drug discovery and development. The intricate structure of this molecule, featuring a benzoate moiety linked to a carbamoyl group and an N-methylpiperidine ring, suggests diverse interactions with biological targets, which are explored in the latest research.

The chemical structure of Methyl 4-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate can be broken down into several key functional groups. The benzoate part contributes to the molecule's solubility and stability, while the carbamoyl group serves as a hinge for further derivatization and interaction with biological receptors. The presence of the N-methylpiperidine ring enhances the compound's ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug development.

Recent studies have highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. The N-methylpiperidine moiety in Methyl 4-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate has been shown to modulate various biological pathways, including neurotransmitter systems and enzyme inhibition. This has led to its investigation as a potential lead compound for treating neurological disorders such as depression, anxiety, and cognitive impairments.

In addition to its pharmacological potential, the compound's structural features make it an attractive scaffold for further chemical modifications. Researchers have been exploring various strategies to optimize its bioactivity, solubility, and pharmacokinetic properties. For instance, computational modeling and high-throughput screening techniques have been employed to identify structural analogs that may enhance binding affinity and reduce off-target effects.

The benzoate group in Methyl 4-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate also plays a crucial role in its interactions with biological targets. Benzoate derivatives are known for their ability to interact with fatty acid binding proteins and other lipid-binding proteins, which can influence drug distribution and metabolism. This property has been exploited in the design of prodrugs and targeted delivery systems, where benzoate-based compounds serve as carriers for active pharmaceutical ingredients.

Current research is also focusing on understanding the molecular mechanisms by which Methyl 4-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate exerts its effects. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided valuable insights into its conformational dynamics and interactions with biological macromolecules. These studies are crucial for elucidating the compound's mode of action and identifying potential therapeutic applications.

The synthesis of Methyl 4-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly useful in improving yield and purity, making it more feasible for large-scale applications in drug development.

The pharmacokinetic profile of Methyl 4-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate is another area of active investigation. Studies have shown that this compound exhibits moderate oral bioavailability and prolonged half-life, suggesting its potential for once-daily dosing regimens. Understanding these pharmacokinetic properties is essential for optimizing drug delivery formulations and ensuring therapeutic efficacy.

In conclusion, Methyl 4-{(1-propan--2--yl)piperidin--4--ylylmethyl}carbamoyl